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Compound of Interest

Compound Name: Bismuth iodide
CAS No.: 12262-07-6
Cat. No.: B085570
Get Quote
. J

Ensuring safety and environmental compliance is paramount when handling and disposing of
chemical waste. This guide provides detailed, step-by-step procedures for the proper disposal
of bismuth iodide, tailored for researchers, scientists, and drug development professionals.

Bismuth iodide (Bils) is a corrosive solid that can cause severe skin burns and eye damage.
[1][2] Improper disposal can lead to environmental contamination and pose significant health
risks. Adherence to the following procedures is crucial for safe laboratory operations.

Immediate Safety and Handling Precautions

Before beginning any disposal process, ensure you are equipped with the appropriate Personal
Protective Equipment (PPE).

Required Personal Protective Equipment:

e Gloves: Chemical-resistant gloves must be worn. Inspect gloves for any damage before use.

[1]3]
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» Eye Protection: Safety glasses with side shields or chemical safety goggles are mandatory. A
face shield should be used where splashing is a possibility.[1]

» Respiratory Protection: When handling bismuth iodide powder or in situations where dust
may be generated, a NIOSH-approved respirator is required.[1][4]

o Protective Clothing: A lab coat or a chemical-resistant suit should be worn to prevent skin
contact.[1]

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to
minimize the risk of inhalation.[3][5][6]

Step-by-Step Disposal Protocol
Step 1: Waste Collection and Segregation

o Collect all bismuth iodide waste, including contaminated materials and residues, in a
designated, compatible, and clearly labeled waste container.[1][3][5]

e The container must be in good condition and kept tightly closed except when adding waste.

[LIE31[7]

e Do not mix bismuth iodide waste with other chemical waste streams to avoid potentially
hazardous reactions.

o Label the container with the words "HAZARDOUS WASTE" and clearly indicate its contents
("Bismuth lodide Waste").[7]

Step 2: Managing Spills

In the event of a spill:

o Evacuate non-essential personnel from the area.[1][3]

* Wearing the appropriate PPE, prevent the further spread of the material.

e Avoid generating dust.[1][6]
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o For small spills, use appropriate tools to carefully transfer the spilled solid into the
designated hazardous waste container.[4][8]

o For larger spills, use a shovel to place the material into a suitable waste disposal container.

[8]

o Clean the spill area by spreading water on the contaminated surface and dispose of the
cleaning materials as hazardous waste.[4][8]

Step 3: Disposal of Contaminated Materials

e Any materials that have come into contact with bismuth iodide, such as gloves, wipes, and
weighing papers, must be disposed of as hazardous waste in the same designated
container.

o Contaminated packaging should be triple-rinsed (or the equivalent), with the rinsate collected
as hazardous waste. The rinsed packaging can then be offered for recycling or disposed of
in a sanitary landfill after being punctured to prevent reuse.[3]

Step 4: Final Disposal
e Crucially, do not discharge bismuth iodide waste into drains or sewer systems.[1][2][3][6]

e The collected and properly labeled hazardous waste must be disposed of through a licensed
professional waste disposal service or a certified chemical destruction facility.[1][3][9]

o Acceptable disposal methods include controlled incineration with flue gas scrubbing or
dissolving the material in a combustible solvent for incineration in a chemical scrubber.[1][3]

o All disposal activities must be conducted in strict accordance with all applicable local,
regional, and national environmental regulations.[3][9]

Quantitative Data and Chemical Properties

The following table summarizes key quantitative data and properties of bismuth iodide that
inform its handling and disposal procedures.
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Property Value Citation
CAS Number 7787-64-6 [11[3]
Molecular Formula Bilz [2]
Molecular Weight 589.69 g/mol [2]
Appearance Dark grey - Black solid [2]
Density 5.78 g/mL at 25 °C (77 °F) [10]
Melting Point 408 °C (766 °F) [10]

UN Number 3260 [1][2][6]
Hazard Class 8 (Corrosive) [1]

Bismuth lodide Disposal Workflow

The following diagram outlines the decision-making process and procedural flow for the proper
disposal of bismuth iodide.
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Preparation & Handling

Start: Bismuth lodide Waste Generated

Y

Wear Appropriate PPE:

- Chemical-resistant gloves
- Safety goggles/face shield
- Respirator (if dust)

- Lab coat

Y

Work in a well-ventilated area
(e.g., fume hood)

Waste Cvllection & Containment

Is this a spill?

€S}

Y

Follow Spill Management Protocol:
1. Evacuate area
2. Contain spill No
3. Avoid dust generation
4. Collect material into waste container

Y

Place waste in a designated,
compatible, and sealed container

Y

Y

Label container:
'HAZARDOUS WASTE - Bismuth lodide'

Y

Segregate from other waste streams

v Final Disposal

Store container in a secure,
designated area

Y

Arrange for pickup by a
licensed waste disposal service

Prohibited Disposal:
- DO NOT dispose down the drain
- DO NOT dispose in regular trash

End: Compliant Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b085570?utm_src=pdf-custom-synthesis#bc-rfq
https://www.cdhfinechemical.com/images/product/msds/44_646006309_Bismuth(III)Iodide-CASNO-7787-64-6-MSDS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA35681~~PDF~~MTR~~CGV4~~EN~~2025-10-06%2013:00:09~~Bismuthine%20%20triiodo-~~
https://www.chemicalbook.com/msds/bismuth-iodide.pdf
https://www.oxfordlabfinechem.com/msds/BISMUTH%20IODIDE.pdf
https://uwaterloo.ca/giga-to-nanoelectronics-centre/sites/default/files/uploads/documents/sop-for-bii3-e-beam-evaporation.pdf
https://www.fishersci.com/store/msds?partNumber=AA1065604&productDescription=BMTH+III+IODIDE+2G&vendorId=VN00024248&countryCode=US&language=en
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://www.spectrumchemical.com/media/sds/B3659.PDF
https://www.ecacs.ca/documents/b20dd4ff-637c-5057-aa50-aabfdbd809e4/Bismuth%20potassium%20iodide%2098.pdf
https://www.nbinno.com/article/electronic-chemicals/mastering-the-handling-and-properties-of-bismuth-iii-iodide-for-optimal-performance-lt
https://www.benchchem.com/product/b085570/docs#proper-disposal-of-bismuth-iodide-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b085570/docs#proper-disposal-of-bismuth-iodide-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b085570/docs#proper-disposal-of-bismuth-iodide-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b085570/docs#proper-disposal-of-bismuth-iodide-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b085570?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085570?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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